2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole

• IUPAC Name: 2-(4-bromo-5-methylthiophen-2-yl)-1-methylbenzimidazole
• InChI: InChI=1S/C13H11BrN2S/c1-8-9(14)7-12(17-8)13-15-10-5-3-4-6-11(10)16(13)2/h3-7H,1-2H3
• InChI Key: CDTMUUOOFYTCJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C2=NC3=CC=CC=C3N2C)Br
• Molecular Formula: C13H11BrN2S
• Molecular Weight: 307.21 g/mol

Description

2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This molecule has a unique structure that makes it an interesting candidate for study. In

Scientific Research Applications

2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole has potential applications in various fields of scientific research. One of the most promising areas of study is in the field of cancer research. This compound has been shown to have anticancer properties and has been studied extensively for its potential use in cancer treatment. It has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the activity of certain enzymes that are involved in the progression of cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole have been studied extensively. It has been shown to have antioxidant properties, which can help protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, it has been shown to have neuroprotective properties, which can help protect neurons from damage.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole in lab experiments include its unique structure, which makes it an interesting candidate for study. It also has potential applications in various fields of scientific research, which makes it a versatile compound. However, the limitations of using this compound in lab experiments include its high cost and limited availability. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole. One direction is to further explore its potential applications in cancer treatment. Another direction is to study its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound, which can help identify new potential applications for this molecule.

Synthesis Methods

The synthesis of 2-(4-bromo-5-methyl-2-thienyl)-1-methyl-1H-benzimidazole involves the reaction of 4-bromo-5-methyl-2-thiophenecarboxaldehyde with o-phenylenediamine in the presence of a catalyst. This reaction produces the desired product, which can be purified by recrystallization. The synthesis of this compound has been reported in several scientific articles, and the method has been optimized to increase the yield and purity of the product.